Cas no 167479-78-9 (L-(S)-4-Cyanophenylalanine)

L-(S)-4-Cyanophenylalanine Properties

Names and Identifiers

• (S)-2-Amino-3-(4-cyanophenyl)propanoic acid
• L-4-Cyanophe
• H-Phe(4-CN)-OH
• 4-Cyano-L-Phenylalanine
• H-4-Cyano-Phe-OH
• L-4-Cyanophenylalanine
• (L)-4-Cyanophenylalanine
• L-(S)-4-Cyanophenylalanine
• (2S)-2-Amino-3-(4-cyanophenyl)propanoic acid
• L-PHE(4-CN)
• (P-CN)PHE-OH
• L-4-CN-Phe-OH
• H-PHE(P-CN)-OH
• H-p-Cyano-Phe-OH
• L-4-Cyano-phe-OH
• H-P-CYANO-L-PHE-OH
• 4-Cyanophenylalanine
• Phenylalanine, 4-cyano-
• (s)-2-amino-3-(4-cyanophenyl)propionic acid
• L-4- Cyanophenylalanine
• p-cyanophenylalanine
• DL-4-Cyanophenylalanine
• L-4-Cyano phenylalanine
• para-Cyano-L-phenylalanine
• 167479-78-9
• KWIPUXXIFQQMKN-VIFPVBQESA-N
• A50120
• AM82773
• STR03229
• EN300-1167130
• AKOS006342996
• Q27454596
• 104531-20-6
• MFCD00270363
• AC-7943
• CS-W022752
• DTXSID30937335
• SCHEMBL43594
• J-001192
• (S)-2-amino-3-(4-cyanophenyl)propanoic acid
• 4-Cyano-D-Phenylalanine
• (2S)-2-amino-3-(4-cyanophenyl)propanoic acid
• l-4-cyanophe
• +Expand

• MDL： MFCD00270363
• InChIKey： KWIPUXXIFQQMKN-VIFPVBQESA-N
• Inchi： 1S/C10H10N2O2/c11-6-8-3-1-7(2-4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 190.074228g/mol
• Surface Charge: 0
• XLogP3: -1.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.074228g/mol
• Monoisotopic Mass: 190.074228g/mol
• Topological Polar Surface Area: 87.1Ų
• Heavy Atom Count: 14
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.21298
• PSA: 87.11000
• Refractive Index: 1.595
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 394.1±37.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 192.1±26.5 °C
• Color/Form: No data available
• Solubility: Slightly soluble in water.
• Density: 1.28

L-(S)-4-Cyanophenylalanine Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at -20°C.
• Signal Word：warning
• HazardClass：6.1

L-(S)-4-Cyanophenylalanine Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters